Cas no 6002-50-2 ((2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one)

(2E)-1-(4-Ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound exhibits notable reactivity due to the conjugated double bond system, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The presence of ethoxy and methoxy substituents enhances its electronic properties, influencing its binding affinity in molecular interactions. Its crystalline form ensures high purity and stability, suitable for research in medicinal chemistry and material science. The compound's well-defined structure allows for precise modifications, facilitating studies on structure-activity relationships. It is commonly employed in the development of bioactive molecules, including antioxidants and anti-inflammatory agents.

(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one structure

6002-50-2 structure

Product Name:(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one

CAS No:6002-50-2

MF:C₁₈H₁₈O₃

MW:282.333725452423

CID:1622761

PubChem ID:5346015

Update Time:2025-06-13

(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
- (E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
- MFCD01901524
- ZINC05068494
- 358343-60-9
- 6002-50-2
- AKOS000431996
- DTXSID20417313
- Inchi： 1S/C18H18O3/c1-3-21-16-10-8-15(9-11-16)18(19)12-7-14-5-4-6-17(13-14)20-2/h4-13H,3H2,1-2H3/b12-7+
- InChI Key： LIPQXABAYAKUJH-KPKJPENVSA-N
- SMILES： O(CC)C1C=CC(C(/C=C/C2C=CC=C(C=2)OC)=O)=CC=1

Computed Properties

Exact Mass: 282.12564
Monoisotopic Mass: 282.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1194244-2g	(2E)-1-(4-Ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	98%	2g	￥6991.00	2024-05-07
A2B Chem LLC	AJ25451-1g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	1g	$628.00	2024-04-19
A2B Chem LLC	AJ25451-2g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	2g	$830.00	2024-04-19
A2B Chem LLC	AJ25451-5g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	5g	$1134.00	2024-04-19
A2B Chem LLC	AJ25451-10g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	10g	$1337.00	2024-04-19
A2B Chem LLC	AJ25451-25g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	25g	$1944.00	2024-04-19
A2B Chem LLC	AJ25451-50g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	50g	$2855.00	2024-04-19
A2B Chem LLC	AJ25451-100g	(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	6002-50-2	95+%	100g	$4037.00	2024-04-19

(2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Related Categories

Additional information on (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (CAS No. 6002-50-2)

The compound (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one, identified by its CAS No. 6002-50-2, is a synthetic organic molecule belonging to the class of chalcone derivatives. Chalcones are characterized by their α,β-unsaturated ketone structure, which confers unique chemical and biological properties. This particular derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and cosmetic formulations. Its structural features, including the ethoxy and methoxy substituents, contribute to its versatility and functionality.

In the realm of drug discovery, (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one has been studied for its potential as a bioactive scaffold. Researchers have explored its role in modulating various biological pathways, including anti-inflammatory and antioxidant mechanisms. The compound's ability to interact with cellular targets makes it a promising candidate for further investigation in therapeutic development. Additionally, its structural analogs have shown activity against a range of enzymatic targets, highlighting the importance of this chemical framework in modern medicinal chemistry.

From a material science perspective, this chalcone derivative exhibits interesting photophysical properties, making it suitable for applications in organic electronics and sensor technologies. Its conjugated system allows for efficient light absorption and energy transfer, which are critical for designing advanced optoelectronic devices. Recent studies have also investigated its potential as a fluorescent probe for detecting specific analytes in environmental and biological samples.

The cosmetic industry has shown growing interest in (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one due to its skin-beneficial properties. Preliminary research suggests that it may contribute to anti-aging formulations by scavenging free radicals and protecting against oxidative stress. Its incorporation into cosmeceutical products aligns with the rising demand for natural-inspired synthetic ingredients that offer both efficacy and stability.

Synthesis of CAS No. 6002-50-2 typically involves Claisen-Schmidt condensation between appropriately substituted benzaldehyde and acetophenone derivatives. This method is favored for its simplicity and high yield, making it scalable for industrial applications. Advanced green chemistry approaches, such as catalyst-free and solvent-free conditions, are being explored to enhance the sustainability of its production.

In summary, (2E)-1-(4-ethoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (CAS No. 6002-50-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its ongoing exploration in cutting-edge research underscores its relevance in addressing contemporary challenges in healthcare, technology, and personal care. Future studies are expected to further elucidate its mechanisms and expand its practical uses.